Gold trihydroxide

Specification

• Molecular Formula: Au(OH)3; AuH3O3
• Molecular Weight: 247.989 g/mol
• IUPAC Name: gold(3+);trihydroxide
• Standard InChI: InChI=1S/Au.3H2O/h;3*1H2/q+3;;;/p-3
• Standard InChI Key: WDZVNNYQBQRJRX-UHFFFAOYSA-K
• SMILES: [OH-].[OH-].[OH-].[Au+3]
• Canonical SMILES: [OH-].[OH-].[OH-].[Au+3]

Introduction

Synthesis and Preparation Methods

The synthesis of gold trihydroxide typically involves controlled precipitation from gold(III) chloride solutions under alkaline conditions. A well-documented method involves the reaction of potassium tetrachloroaurate (KAuCl₄) with sodium carbonate:

Reaction 1
$2\text{KAuCl}_4 + 3\text{Na}_2\text{CO}_3 + 3\text{H}_2\text{O} \rightarrow 2\text{Au(OH)}_3 + 6\text{NaCl} + 2\text{KCl} + 3\text{CO}_2 \uparrow$

This method yields a brown powder with approximately 65% gold content due to hydration. Industrial-scale production often employs electrochemical corrosion of gold metallization in moist, positively charged environments.

Table 1: Synthetic Conditions and Yields

Starting Material	Reagent	Temperature	Yield (%)	Purity (%)
KAuCl₄	Na₂CO₃	25°C	85–90	92–95
HAuCl₄	NaOH	0–5°C	78–82	88–90

Physical and Chemical Properties

Gold trihydroxide exhibits distinct physical and chemical characteristics that govern its behavior in various environments:

Table 2: Key Physical Properties

Property	Value/Range	Conditions
Appearance	Brown powder	Ambient
Density	4.3–4.5 g/cm³	25°C
Solubility in H₂O	0.12 mg/L	20°C
Decomposition Start	100°C	Air atmosphere
Complete Decomposition	250°C	Inert atmosphere

The compound is insoluble in neutral water but dissolves in concentrated hydrochloric acid to form chloroauric acid (HAuCl₄) and in sodium cyanide solutions to yield aurate complexes. Its reactivity with ammonia produces gold fulminate (AuCNO), a highly explosive compound.

Stability and Decomposition Characteristics

Gold trihydroxide demonstrates complex decomposition behavior influenced by temperature and environmental factors:

Table 3: Thermal Decomposition Pathway

Temperature Range (°C)	Process	Products
100–140	Dehydration	AuO(OH) + H₂O
140–250	Oxide Formation	Au₂O₃ + H₂O
>250	Metallic Gold Formation	4Au + 3O₂↑

Light-induced decomposition occurs at ambient temperatures, necessitating storage in light-resistant containers.

Reactivity with Chemical Reagents

The compound participates in three primary reaction types:

• Acid Reactions
  $\text{Au(OH)}_3 + 4\text{HCl} \rightarrow \text{HAuCl}_4 + 3\text{H}_2\text{O}$
  This reaction is pivotal in gold recovery processes.

• Base Reactions
  In strongly alkaline media:
  $\text{Au(OH)}_3 + \text{OH}^- \rightarrow [\text{AuO}_2]^- + 2\text{H}_2\text{O}$

• Reduction Reactions
  Reduction with sodium metabisulfite:
  $2\text{Au(OH)}_3 + 3\text{Na}_2\text{S}_2\text{O}_5 \rightarrow 2\text{Au} + 3\text{Na}_2\text{SO}_4 + 3\text{H}_2\text{O}$

Sector	Use Case	Mechanism
Metallurgy	Gold electroplating solutions	Au(OH)₃ → AuCN⁻ complexes
Ceramics	Porcelain decoration	Thermal decomposition to Au nanoparticles
Medicine	Anticancer formulations	Thioredoxin reductase inhibition
Catalysis	Oxidation reaction catalysts	Surface-mediated electron transfer

In medical applications, gold trihydroxide derivatives demonstrate selective cytotoxicity against cancer cells through thioredoxin reductase targeting.

Hazard	Precaution	Emergency Response
Skin Contact	Nitrile gloves, lab coat	15-minute water rinse
Inhalation	Fume hood usage	Fresh air, medical evaluation
Storage	Airtight container, dark environment	N/A

The compound’s tendency to form explosive derivatives with ammonia necessitates strict segregation from nitrogen-containing compounds.